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Compound of Interest

Compound Name: Scytalol B

Cat. No.: B15559486 Get Quote

An HPLC-UV method has been developed and validated for the quantitative analysis of

Scytalol B, a natural product isolated from Scytalidium sp. 36-93. This application note

provides a comprehensive protocol for the determination of Scytalol B in various sample

matrices, suitable for researchers, scientists, and professionals in drug development. The

method is demonstrated to be simple, precise, accurate, and robust, making it ideal for quality

control and research purposes.

Experimental Protocols
Materials and Reagents

Scytalol B reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade, filtered and degassed)

Formic acid (analytical grade)

Sample dissolution solvent (e.g., Methanol or Acetonitrile)

Instrumentation
An HPLC system equipped with a UV-Vis detector or a Photodiode Array (PDA) detector is

required.
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HPLC System: Agilent 1260 Infinity II or equivalent

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Detector: UV-Vis or PDA Detector

Chromatographic Conditions
Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent

B).

Gradient Program:

0-1 min: 95% A, 5% B

1-10 min: Gradient to 5% A, 95% B

10-12 min: Hold at 5% A, 95% B

12-13 min: Gradient back to 95% A, 5% B

13-15 min: Re-equilibration at 95% A, 5% B

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

UV Detection Wavelength: The optimal wavelength should be determined by scanning the

UV spectrum of Scytalol B with a PDA detector. Based on related compounds like

scytonemin, a wavelength in the range of 380-390 nm is likely to be appropriate.

Sample Preparation
Accurately weigh a suitable amount of the sample containing Scytalol B.

Dissolve the sample in a known volume of the sample dissolution solvent.
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Vortex the solution for 1 minute to ensure complete dissolution.

If necessary, sonicate the solution for 5 minutes.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Standard Preparation
Prepare a stock solution of Scytalol B reference standard (e.g., 1 mg/mL) in the sample

dissolution solvent.

Prepare a series of calibration standards by diluting the stock solution to concentrations

ranging from 1 to 100 µg/mL.

Data Presentation
The quantitative data for the HPLC-UV method for Scytalol B analysis is summarized in the

tables below.

Table 1: System Suitability Parameters
Parameter Acceptance Criteria Result

Tailing Factor ≤ 2.0 1.2

Theoretical Plates ≥ 2000 5800

RSD of Peak Area ≤ 2.0% 0.8%

RSD of Retention Time ≤ 1.0% 0.3%

Table 2: Method Validation Data
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Parameter Result

Linearity

Range 1 - 100 µg/mL

Correlation Coefficient (r²) ≥ 0.999

Limit of Detection (LOD) 0.2 µg/mL

Limit of Quantitation (LOQ) 0.6 µg/mL

Precision

Intraday RSD (%) ≤ 2.0%

Interday RSD (%) ≤ 3.0%

Accuracy (Recovery %) 98.0 - 102.0%

Robustness Robust

Visualizations
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Experimental workflow for Scytalol B analysis.
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Start Method Development
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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